Cas no 91624-74-7 (Formamide, N-[[4-(3-chloropropyl)-2-pyridinyl]methyl]-)

• Product Name: Formamide, N-[[4-(3-chloropropyl)-2-pyridinyl]methyl]-
• CAS No: 91624-74-7
• MF: C₁₀H₁₃N₂OCl
• MW: 212.676
• CID: 4314199
• Update Time: 2025-10-28

Formamide, N-[[4-(3-chloropropyl)-2-pyridinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Formamide, N-[[4-(3-chloropropyl)-2-pyridinyl]methyl]-

Additional information on Formamide, N-[[4-(3-chloropropyl)-2-pyridinyl]methyl]-

Formamide, N-[[4-(3-chloropropyl)-2-pyridinyl]methyl]-: A Comprehensive Overview

Formamide, N-[[4-(3-chloropropyl)-2-pyridinyl]methyl]-, with the CAS number 91624-74-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of pyridine derivatives and exhibits unique structural and functional properties that make it a valuable intermediate in the development of various chemical and biological applications.

The molecular structure of Formamide, N-[[4-(3-chloropropyl)-2-pyridinyl]methyl]- consists of a formamide core substituted with a 4-(3-chloropropyl)-2-pyridinylmethyl group. This specific arrangement of functional groups imparts distinct reactivity and binding capabilities, making it a versatile building block in medicinal chemistry. The presence of both chloro and pyridine moieties enhances its potential utility in drug design and synthesis.

In recent years, there has been growing interest in the application of this compound in the development of novel therapeutic agents. Its structural features suggest potential interactions with biological targets, which has prompted extensive research into its pharmacological properties. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for further investigation.

One of the most compelling aspects of Formamide, N-[[4-(3-chloropropyl)-2-pyridinyl]methyl]- is its role as a key intermediate in synthesizing more complex molecules. Researchers have leveraged its reactive sites to develop novel scaffolds for drug candidates targeting various diseases. For instance, modifications to the chloro-substituted propyl chain have been explored to enhance solubility and bioavailability, while the pyridine ring has been utilized to improve binding affinity to biological targets.

The compound's unique properties have also made it a subject of interest in materials science. Its ability to form stable complexes with other molecules has been exploited in the development of novel materials with applications ranging from catalysis to sensors. The versatility of this compound underscores its importance as a chemical entity with broad utility across multiple disciplines.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing Formamide, N-[[4-(3-chloropropyl)-2-pyridinyl]methyl]-. These innovations have not only improved yield but also reduced the environmental impact of its synthesis. Such improvements are crucial for sustainable pharmaceutical development, where minimizing waste and energy consumption are paramount.

The pharmacological potential of this compound has been further explored through computational modeling and high-throughput screening. These approaches have helped identify promising derivatives with enhanced activity against specific biological targets. The integration of computational methods with experimental validation has accelerated the discovery process, leading to faster development cycles for new drug candidates.

In conclusion, Formamide, N-[[4-(3-chloropropyl)-2-pyridinyl]methyl]- (CAS no. 91624-74-7) represents a significant advancement in chemical synthesis and pharmaceutical research. Its unique structural features and functional properties make it a valuable tool for developing novel therapeutic agents and materials. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is expected to grow.